Cas no 85927-34-0 (Butanedioic acid, (octadecylthio)-)

• Product Name: Butanedioic acid, (octadecylthio)-
• CAS No: 85927-34-0
• MF: C₂₂H₄₂O₄S
• MW: 402.631486415863
• CID: 662924
• PubChem ID: 487563
• Update Time: 2025-04-19

Butanedioic acid, (octadecylthio)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (octadecylthio)-
• 2-octadecylsulfanylbutanedioic acid
• 85927-34-0
• SCHEMBL4239364
• DTXSID20333160
• Octadecane sulphonyl succinic acid

• Inchi： 1S/C22H42O4S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-27-20(22(25)26)19-21(23)24/h20H,2-19H2,1H3,(H,23,24)(H,25,26)
• InChI Key： SBPJFOAXWHLHNT-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)CC(=O)O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 402.28038099g/mol
• Monoisotopic Mass: 402.28038099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 21
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 99.9Ų